Cas no 61549-01-7 (4-Tetradecanone, 2-methyl-)
4-Tetradecanone, 2-methyl- structure
Product Name:4-Tetradecanone, 2-methyl-
CAS No:61549-01-7
MF:C15H30O
MW:226.398105144501
CID:475267
PubChem ID:19931273
Update Time:2025-04-19
4-Tetradecanone, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Tetradecanone, 2-methyl-
- 2-methyltetradecan-4-one
- AKOS012718974
- DTXSID90601368
- SCHEMBL8896822
- YVVVNAZSGGAAPW-UHFFFAOYSA-N
- 61549-01-7
-
- Inchi： 1S/C15H30O/c1-4-5-6-7-8-9-10-11-12-15(16)13-14(2)3/h14H,4-13H2,1-3H3
- InChI Key： YVVVNAZSGGAAPW-UHFFFAOYSA-N
- SMILES： O=C(CC(C)C)CCCCCCCCCC
Computed Properties
- Exact Mass: 226.2298
- Monoisotopic Mass: 226.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-Tetradecanone, 2-methyl- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
4. Agricultural
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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